Cas no 93471-41-1 (2,6-DIMETHYLPYRIDINIUM P-TOLUENESULFONATE)

• Product Name: 2,6-DIMETHYLPYRIDINIUM P-TOLUENESULFONATE
• CAS No: 93471-41-1
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• MDL: MFCD00060191
• CID: 841780
• PubChem ID: 87568241
• Update Time: 2025-10-29

2,6-DIMETHYLPYRIDINIUM P-TOLUENESULFONATE Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHYLPYRIDINIUM P-TOLUENESULFONATE
• 2,6-LITIDINIUM P-TOLUENESULFONATE
• 2,6-DIMETHYLPYRIDINIUM P-TOLUENOSULFONATE
• 2,6-dimethylpyridinium?p-toluenesulfonate
• 2,6-Dimethylpyridinium 4-methylbenzenesulfonate
• 2,6-Lutidinium tosylate
• Pyridine, 2,6-dimethyl-, 4-methylbenzenesulfonate (9CI)
• 2,6-Dimethylpyridinium tosylate
• 2,6-Lutidinium p-toluenesulfonate
• 2,6-Dimethylpyridine Tosylate
• lutidine para-toluene sulfonate
• SY116880
• 2,6-dimethylpyridine;4-methylbenzenesulfonic acid
• 2,6-dimethylpyridine 4-methylbenzenesulfonate
• SCHEMBL9146377
• CS-0152814
• AKOS037645928
• 2,6-dimethylpyridin-1-ium 4-methylbenzene-1-sulfonate
• D83842
• 93471-41-1
• AS-64857
• LUTIDINE; PARA-TOLUENE SULFONATE
• MFCD00060191

• MDL： MFCD00060191
• Inchi： 1S/C7H9N.C7H8O3S/c1-6-4-3-5-7(2)8-6;1-6-2-4-7(5-3-6)11(8,9)10/h3-5H,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： ZXFCGHQVBSUJLX-UHFFFAOYSA-N
• SMILES： O=S(C1C=CC(C)=CC=1)(O)=O.N1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 279.09300
• Monoisotopic Mass: 279.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 115.0 to 119.0 deg-C
• Water Partition Coefficient: almost transparency
• PSA: 75.64000
• LogP: 4.02090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 2,6-DIMETHYLPYRIDINIUM P-TOLUENESULFONATE

Introduction to 2,6-DIMETHYLPYRIDINIUM P-TOLUENESULFONATE (CAS No. 93471-41-1)

2,6-Dimethylpyridinium p-toluenesulfonate (CAS No. 93471-41-1) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a salt formed from 2,6-dimethylpyridine and p-toluenesulfonic acid, and it has gained attention for its unique properties and potential uses in various scientific and industrial processes.

The molecular structure of 2,6-dimethylpyridinium p-toluenesulfonate consists of a pyridinium ring with two methyl groups at the 2 and 6 positions, which are positively charged, and a negatively charged p-toluenesulfonate anion. This combination results in a compound with excellent solubility in polar solvents, making it highly suitable for use in solution-based reactions and processes.

One of the key areas where 2,6-dimethylpyridinium p-toluenesulfonate has shown promise is in catalysis. Recent studies have demonstrated its effectiveness as a catalyst in various organic reactions, including Friedel-Crafts alkylation, Michael addition, and Diels-Alder reactions. The presence of the positively charged pyridinium group and the negatively charged sulfonate group provides a unique environment that can stabilize transition states and intermediates, thereby enhancing reaction rates and selectivity.

In the pharmaceutical industry, 2,6-dimethylpyridinium p-toluenesulfonate has been explored for its potential as a drug delivery agent. Its ability to form stable complexes with various active pharmaceutical ingredients (APIs) makes it an attractive candidate for improving the solubility and bioavailability of poorly soluble drugs. Research has shown that this compound can enhance the dissolution rate of APIs, leading to improved therapeutic outcomes.

Beyond its applications in catalysis and drug delivery, 2,6-dimethylpyridinium p-toluenesulfonate has also been investigated for its use in materials science. Its unique properties make it suitable for the synthesis of functional materials such as polymers and nanomaterials. For instance, it can serve as a template or directing agent in the synthesis of mesoporous silica nanoparticles, which have applications in drug delivery, catalysis, and sensing.

In the realm of environmental science, 2,6-dimethylpyridinium p-toluenesulfonate has been studied for its potential as an adsorbent for removing pollutants from water. Its high affinity for certain organic compounds and heavy metals makes it an effective material for water purification processes. Recent research has focused on optimizing the adsorption capacity of this compound by modifying its surface properties or incorporating it into composite materials.

The safety profile of 2,6-dimethylpyridinium p-toluenesulfonate is another important aspect to consider. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 2,6-dimethylpyridinium p-toluenesulfonate (CAS No. 93471-41-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure endows it with properties that make it valuable in catalysis, drug delivery, materials science, and environmental remediation. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.